Cyclometalated gold(iii) complexes with N-heterocyclic carbene ligands as topoisomerase I poisons†

Chemical Communications Pub Date: 2010-04-19 DOI: 10.1039/C001216E

Abstract

A panel of stable [Au(R–C⁁N⁁C)(N-heterocyclic carbene)]+ complexes displays prominent in vitro anticancer properties; [Au(C⁁N⁁C)(IMe)]CF3SO3 (1, IMe = 1,3-dimethylimidazol-2-ylidene) significantly poisons topoisomerase I in vitro and suppresses tumor growth in nude mice model.

Graphical abstract: Cyclometalated gold(iii) complexes with N-heterocyclic carbene ligands as topoisomerase I poisons
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